Cas no 1806936-95-7 (5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1806936-95-7
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4870669
• Update Time: 2025-06-12

5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-5-4(6(9)10)3(1-12)2-13-7(5)11/h2,6H,1,12H2
• InChI Key： DWJBVWLGKAXQLE-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine

Introduction to 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine (CAS No. 1806936-95-7)

5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806936-95-7, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this molecule, including the presence of an amino methyl group, a chloro substituent, a difluoromethyl group, and an iodine atom, contribute to its remarkable chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The significance of 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine in modern drug discovery cannot be overstated. Pyridine derivatives have been extensively studied for their ability to interact with biological targets such as enzymes and receptors, leading to the development of drugs that modulate various physiological processes. The structural motifs present in this compound, particularly the iodine atom, make it an attractive intermediate for further chemical modifications through cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules.

Recent advancements in synthetic methodologies have enabled researchers to efficiently prepare and functionalize compounds like 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine, opening up new avenues for drug development. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions on the pyridine ring, thereby tailoring the pharmacological properties of the resulting derivatives. These techniques have been instrumental in the synthesis of novel small-molecule inhibitors targeting various diseases.

The pharmacological profile of 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine has been explored in several preclinical studies. The presence of multiple electronegative substituents such as chlorine and difluoromethane enhances the lipophilicity and metabolic stability of the compound, which are critical factors for its bioavailability and efficacy. Additionally, the amino methyl group provides a site for further derivatization, allowing researchers to fine-tune its binding affinity and selectivity towards specific biological targets.

In particular, recent research has highlighted the potential of this compound as a lead molecule for developing treatments against cancer and infectious diseases. Studies have demonstrated that derivatives of 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine can inhibit the activity of key enzymes involved in tumor proliferation and survival. The iodine atom on the pyridine ring also facilitates its incorporation into radiolabeled probes used in positron emission tomography (PET) imaging, aiding in the diagnosis and monitoring of disease progression.

The synthesis of 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine involves multi-step organic transformations that require precise control over reaction conditions. The chloro and difluoromethyl groups are typically introduced via nucleophilic substitution reactions or metal-catalyzed additions, while the iodination step is often performed using iodinating agents such as N-Iodosuccinimide (NIS). The amino methyl group can be incorporated through reductive amination or nucleophilic addition reactions, ensuring optimal regioselectivity and yield.

The role of computational chemistry in optimizing the synthesis and properties of 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine cannot be overlooked. Molecular modeling techniques have been employed to predict the binding modes of this compound with biological targets, providing valuable insights into its mechanism of action. Additionally, density functional theory (DFT) calculations have been used to assess the electronic structure and reactivity of different functional groups within the molecule, guiding experimental design and improving synthetic efficiency.

Future directions in the study of 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine include exploring its potential as a building block for more complex drug candidates. By leveraging advanced synthetic strategies such as directed evolution or fragment-based drug design, researchers aim to develop novel therapeutics with enhanced potency and reduced side effects. The integration of machine learning algorithms into virtual screening processes has also shown promise in identifying new derivatives with optimized pharmacokinetic profiles.

The versatility of 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-iodopyridine makes it a cornerstone in contemporary medicinal chemistry research. Its unique structural features offer a rich palette for chemical manipulation, enabling the development of innovative therapeutic solutions across multiple disease areas. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in shaping the future of drug discovery and development.